Cas no 145208-48-6 (Benzoic acid, 4-(2-methoxy-1,1-dimethylethyl)-)

Benzoic acid, 4-(2-methoxy-1,1-dimethylethyl)- structure
145208-48-6 structure
Product Name:Benzoic acid, 4-(2-methoxy-1,1-dimethylethyl)-
CAS No:145208-48-6
MF:C12H16O3
MW:208.253643989563
CID:3756257
PubChem ID:10465642
Update Time:2025-04-22

Benzoic acid, 4-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-methoxy-1,1-dimethylethyl)-
    • 4-(1-Methoxy-2-methylpropan-2-yl)benzoic acid
    • DB-183754
    • 145208-48-6
    • Inchi: 1S/C12H16O3/c1-12(2,8-15-3)10-6-4-9(5-7-10)11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
    • InChI Key: ZSCYYALRPJNIPJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C(C)(C)COC)C=C1

Computed Properties

  • Exact Mass: 208.109944368Da
  • Monoisotopic Mass: 208.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų
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